Cas no 1307300-48-6 ((2-methoxy-6-methylphenyl)methyl(methyl)amine)

• Product Name: (2-methoxy-6-methylphenyl)methyl(methyl)amine
• CAS No: 1307300-48-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5822852
• PubChem ID: 58484423
• Update Time: 2025-07-14

(2-methoxy-6-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-6-methylphenyl)methyl(methyl)amine
• [(2-methoxy-6-methylphenyl)methyl](methyl)amine
• SCHEMBL12240318
• 1307300-48-6
• EN300-1830032

• Inchi： 1S/C10H15NO/c1-8-5-4-6-10(12-3)9(8)7-11-2/h4-6,11H,7H2,1-3H3
• InChI Key： VQUNFRYJMMPVQD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CNC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on (2-methoxy-6-methylphenyl)methyl(methyl)amine

Introduction to (2-methoxy-6-methylphenyl)methyl(methyl)amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2-methoxy-6-methylphenyl)methyl(methyl)amine, with a CAS number of 1307300-48-6, stands out as a compound of considerable interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, emphasizing its chemical characteristics, recent research findings, and future prospects.

The molecular structure of (2-methoxy-6-methylphenyl)methyl(methyl)amine consists of a phenyl ring substituted with a methoxy group at the 2-position and a methyl group at the 6-position. Additionally, the amine functionality is attached to a methyl group at the para position relative to the methoxy group. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical syntheses and functional applications.

In recent years, significant advancements have been made in understanding the reactivity and utility of this compound. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups on the aromatic ring creates a balance that enhances its participation in various organic reactions, such as nucleophilic substitution and condensation reactions.

One of the most intriguing aspects of (2-methoxy-6-methylphenyl)methyl(methyl)amine is its potential application in drug discovery. The phenyl ring is a common motif in many bioactive molecules, and modifications at specific positions can significantly alter biological activity. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and analgesic effects. These findings have prompted further investigation into its potential as a lead compound for novel therapeutic agents.

The synthesis of (2-methoxy-6-methylphenyl)methyl(methyl)amine involves several key steps that highlight the importance of precision in chemical transformations. The introduction of the methoxy group at the 2-position typically requires nucleophilic aromatic substitution (SNAr), while the methylation at the para position can be achieved through reductive amination or direct alkylation methods. These synthetic strategies underscore the compound's versatility and adaptability in different chemical frameworks.

Recent research has also focused on the spectroscopic and computational analysis of (2-methoxy-6-methylphenyl)methyl(methyl)amine. High-resolution NMR spectroscopy has been instrumental in elucidating its molecular structure, confirming the presence of the intended functional groups. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic properties and reactivity patterns. These advancements not only enhance our understanding of the compound but also facilitate more efficient synthetic routes.

The pharmacokinetic behavior of (2-methoxy-6-methylphenyl)methyl(methyl)amine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these parameters, providing valuable data for further development. The results suggest that modifications to the molecular structure could improve bioavailability and reduce metabolic clearance.

Looking ahead, the future applications of (2-methoxy-6-methylphenyl)methyl(methyl)amine are vast and multifaceted. Its role as a building block in medicinal chemistry is well-established, but there are also opportunities in materials science and catalysis. For instance, derivatives of this compound could serve as ligands in transition metal catalysis or as components in advanced polymers with tailored properties.

In conclusion, (2-methoxy-6-methylphenyl)methyl(methyl)amine represents a fascinating chemical entity with significant potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry and pharmacological research, make it a compound worth watching closely. As our understanding deepens and new methodologies emerge, we can expect even more innovative applications to arise from this versatile molecule.